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Introduction

Roridin E is a potent macrocyclic trichothecene mycotoxin produced by various fungi, including
species of Myrothecium and Stachybotrys.[1] As a member of the trichothecene family, Roridin
E is known for its cytotoxicity, primarily through the inhibition of protein synthesis.[1]
Understanding the physicochemical properties of Roridin E, particularly its lipophilicity and cell
permeability, is crucial for assessing its toxicological risk, as well as for exploring its potential
therapeutic applications. This technical guide provides an in-depth overview of the lipophilicity
and cell permeability of Roridin E, including available data, detailed experimental protocols for
assessing these parameters, and visualizations of key concepts and workflows.

Physicochemical Properties of Roridin E

The lipophilicity of a compound is a critical determinant of its ability to cross biological
membranes and is often expressed as the logarithm of the partition coefficient (LogP) between
an organic and an aqueous phase. While experimental LogP values for Roridin E are not
readily available in the public domain, several computational models have predicted this value.

Table 1: Physicochemical and Predicted Lipophilicity Data for Roridin E
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Property Value Source
Molecular Formula C29H380s PubChem|[2]
Molecular Weight 514.6 g/mol PubChem|[2]
Predicted LogP (ALOGPS) 3.53 T3DB[3]
Predicted LogP (ChemAXxon) 3.27 T3DB[3]

These predicted LogP values suggest that Roridin E is a moderately lipophilic compound. This
is consistent with the general characterization of trichothecenes as lipophilic molecules, which
contributes to their rapid absorption through the skin, gastrointestinal tract, and pulmonary
mucosa.[2] The lipophilic nature of Roridin E facilitates its passage across the plasma
membrane of eukaryotic cells, a prerequisite for its cytotoxic activity.

Cell Permeability of Roridin E

Direct experimental data on the cell permeability of Roridin E, such as apparent permeability
coefficients (Papp) from Caco-2 or Parallel Artificial Membrane Permeability Assays (PAMPA),
are currently limited in publicly accessible literature. However, based on its predicted
lipophilicity, Roridin E is expected to exhibit moderate to high passive cell permeability.

The relationship between lipophilicity and passive cell permeability is fundamental in drug
discovery and toxicology. The following diagram illustrates this conceptual relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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